Cas no 155377-11-0 (1-ethyl-3-(trifluoromethyl)pyrazole-4-carboxylic acid)

• Product Name: 1-ethyl-3-(trifluoromethyl)pyrazole-4-carboxylic acid
• CAS No: 155377-11-0
• MF: C₇H₇F₃N₂O₂
• MW: 208.137892007828
• MDL: MFCD17677442
• CID: 4605730
• PubChem ID: 18996921
• Update Time: 2024-03-01

1-ethyl-3-(trifluoromethyl)pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-3-trifluoromethyl-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 1-ethyl-3-(trifluoromethyl)-
• 1-ethyl-3-(trifluoromethyl)pyrazole-4-carboxylic acid

• MDL： MFCD17677442
• Inchi： 1S/C7H7F3N2O2/c1-2-12-3-4(6(13)14)5(11-12)7(8,9)10/h3H,2H2,1H3,(H,13,14)
• InChI Key： UGXKLEYJWXQPHC-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(C(O)=O)C(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 208.04596196g/mol
• Monoisotopic Mass: 208.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.1Ų

1-ethyl-3-(trifluoromethyl)pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives